Cas no 6812-81-3 (Roburic acid)

• Product Name: Roburic acid
• CAS No: 6812-81-3
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• MDL: MFCD09953817
• CID: 519127
• PubChem ID: 12315005
• Update Time: 2025-07-16

Roburic acid Chemical and Physical Properties

Names and Identifiers

• Roburic acid
• Quinoline yellow
• Roburinsaeure
• Robursaeure
• (1S,2S,4aR,4bS,6aR,9R,10S,10aR,12aR)-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-Hexadecahydro-1,4a,4b,6a,9,10-hexamethyl-2-(1-methylethenyl)-1-chrysenepropanoic acid
• Roburic-acid
• BDBM50019155
• X1219
• N2772
• Q-100767
• CHEMBL3289101
• MFCD09953817
• DTXSID101318071
• Roburinsaeure;
• CS-0009001
• A915485
• 3-[(1S,2S,4aR,4bS,6aR,9R,10S,10aR,12aR)-1,4a,4b,6a,9,10-hexamethyl-2-(prop-1-en-2-yl)-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydrochrysen-1-yl]propanoic acid
• HY-N0481
• 3-[(1S,2S,4aR,4bS,6aR,9R,10S,10aR,12aR)-1,4a,4b,6a,9,10-hexamethyl-2-prop-1-en-2-yl-2,3,4,5,6,7,8,9,10,10a,12,12a-dodecahydrochrysen-1-yl]propanoic acid
• 6812-81-3
• CHEBI:132851
• AC-34402
• AKOS030530461
• AS-83217
• Robate
• Robic acid
• DA-57497
• 3-[(1S,2S,4AR,4BS,6AR,9R,10S,10AR,12AR)-1,4A,4B,6A,9,10-HEXAMETHYL-2-(PROP-1-EN-2-YL)-2,3,4,5,6,7,8,9,10,10A,12,12A-DODECAHYDROCHRYSEN-1-YL]PROPANOIC ACID
• 3-((1S,2S,4aR,4bS,6aR,9R,10S,10aR,12aR)-1,4a,4b,6a,9,10-Hexamethyl-2-(prop-1-en-2-yl)-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydrochrysen-1-yl)propanoic acid
• 3-((1S,2S,4aR,4bS,6aR,9R,10S,10aR,12aR)-1,4a,4b,6a,9,10-hexamethyl-2-prop-1-en-2-yl-2,3,4,5,6,7,8,9,10,10a,12,12a-dodecahydrochrysen-1-yl)propanoic acid

• MDL： MFCD09953817
• Inchi： 1S/C30H48O2/c1-19(2)22-12-16-30(8)24(28(22,6)15-13-25(31)32)10-9-23-26-21(4)20(3)11-14-27(26,5)17-18-29(23,30)7/h9,20-22,24,26H,1,10-18H2,2-8H3,(H,31,32)/t20-,21+,22+,24-,26+,27-,28+,29-,30-/m1/s1
• InChI Key： RPPYCVULPFKBOG-CSHKLQQTSA-N
• SMILES： OC(CC[C@@]1(C)[C@H](C(=C)C)CC[C@]2(C)[C@@H]1CC=C1[C@@H]3[C@@H](C)[C@H](C)CC[C@]3(C)CC[C@@]21C)=O

Computed Properties

• Exact Mass: 440.36500
• Monoisotopic Mass: 440.365430770 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 440.7
• XLogP3: 9.1

Experimental Properties

• Color/Form: White powder
• Density: 1.02
• Melting Point: N/A℃
• Boiling Point: 528.5±49.0 °C at 760 mmHg
• Flash Point: 424.9±25.0 °C
• PSA: 37.30000
• LogP: 8.28480
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Roburic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：(BD39877)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Roburic acid

Recent Advances in Roburic Acid (6812-81-3) Research: A Comprehensive Review

Roburic acid (CAS: 6812-81-3), a naturally occurring triterpenoid compound, has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicine. This research brief aims to synthesize the latest findings on Roburic acid, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications. The compound, primarily isolated from the bark of Betula platyphylla (white birch), has demonstrated a wide range of bioactivities, including anti-inflammatory, anti-tumor, and immunomodulatory effects.

Recent studies have elucidated the molecular mechanisms underlying Roburic acid's pharmacological effects. For instance, a 2023 study published in the Journal of Natural Products revealed that Roburic acid exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study, published in Bioorganic & Medicinal Chemistry Letters, highlighted its potential as an anti-cancer agent, demonstrating its ability to induce apoptosis in various cancer cell lines, including breast and lung cancer cells, through the activation of caspase-3 and caspase-9.

In addition to its anti-inflammatory and anti-cancer properties, Roburic acid has shown promise in the treatment of metabolic disorders. A 2022 study in Phytomedicine reported that Roburic acid could improve insulin sensitivity and reduce hepatic lipid accumulation in diabetic mice, suggesting its potential as a therapeutic agent for type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). These findings are particularly significant given the rising global prevalence of metabolic disorders and the need for novel therapeutic options.

Despite these promising results, challenges remain in the development of Roburic acid as a clinically viable drug. Issues such as poor bioavailability, limited solubility, and potential toxicity at high doses need to be addressed. Recent advancements in drug delivery systems, such as nanoparticle-based formulations, offer potential solutions to these challenges. For example, a 2023 study in the International Journal of Pharmaceutics demonstrated that encapsulating Roburic acid in polymeric nanoparticles significantly enhanced its solubility and bioavailability while reducing its toxicity.

In conclusion, Roburic acid (6812-81-3) represents a promising candidate for the development of novel therapeutics in various disease areas, including inflammation, cancer, and metabolic disorders. Ongoing research efforts are focused on optimizing its pharmacological properties and addressing the challenges associated with its clinical translation. Future studies should explore the compound's potential in combination therapies and its effects on other disease models to further validate its therapeutic potential.